molecular formula C21H23NO B8506843 2-[(9,10-Methanoanthracen-9(10H)-yl)methyl]-4-methylmorpholine CAS No. 62686-21-9

2-[(9,10-Methanoanthracen-9(10H)-yl)methyl]-4-methylmorpholine

Cat. No.: B8506843
CAS No.: 62686-21-9
M. Wt: 305.4 g/mol
InChI Key: VFFXSIUGTXVZEF-UHFFFAOYSA-N
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Description

2-[(9,10-Methanoanthracen-9(10H)-yl)methyl]-4-methylmorpholine is a useful research compound. Its molecular formula is C21H23NO and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

62686-21-9

Molecular Formula

C21H23NO

Molecular Weight

305.4 g/mol

IUPAC Name

4-methyl-2-(1-tetracyclo[6.6.1.02,7.09,14]pentadeca-2,4,6,9,11,13-hexaenylmethyl)morpholine

InChI

InChI=1S/C21H23NO/c1-22-10-11-23-15(14-22)12-21-13-18(16-6-2-4-8-19(16)21)17-7-3-5-9-20(17)21/h2-9,15,18H,10-14H2,1H3

InChI Key

VFFXSIUGTXVZEF-UHFFFAOYSA-N

Canonical SMILES

CN1CCOC(C1)CC23CC(C4=CC=CC=C42)C5=CC=CC=C35

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 9-(4-methyl-3-oxo-2-morpholinylmethyl)-9,10-dihydro-9,10-methanoanthracene (170 ml) and lithium aluminum hydride (100 mg) in dioxane was stirred at 60° - 70° C. for 6 hours. Excess lithium aluminum hydride was decomposed by addition of water. The reaction mixture was diluted with ethyl acetate, dried over anhydrous sodium sulfate and evaporated to dryness to give 9-(4-methyl-2-morpholinylmethyl)-9,10-dihydro-9,10-methanoanthracene, M.P. 136° - 137° C.
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100 mg
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Synthesis routes and methods II

Procedure details

A mixture of 9-(2-morpholinylmethyl)-9,10-dihydro-9,10-methanoanthracene (200 mg), formic acid (600 mg) and 37% formalin (0.25 ml) was stirred at 80° C for 2 hours. 4N Hydrochloric acid was added to the cooled reaction mixture, and the reaction mixture was evaporated to dryness. The residue was diluted with water, basified with aqueous ammonia and extracted with ethyl acetate. The ethyl acetate layer was washed with water, dried over anhydrous sodium sulfate and evaporated to dryness to give 9-(4-methyl-2-morpholinylmethyl)-9,10-dihydro-9,10-methanoanthracene, M.P. 136° - 137° C.
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200 mg
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